molecular formula C10H10ClFO B8439995 1-(2-Chloro-3-ethyl-4-fluorophenyl)ethanone CAS No. 924626-69-7

1-(2-Chloro-3-ethyl-4-fluorophenyl)ethanone

Cat. No.: B8439995
CAS No.: 924626-69-7
M. Wt: 200.64 g/mol
InChI Key: QGWPEUGRESXIFW-UHFFFAOYSA-N
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Description

1-(2-Chloro-3-ethyl-4-fluorophenyl)ethanone is a useful research compound. Its molecular formula is C10H10ClFO and its molecular weight is 200.64 g/mol. The purity is usually 95%.
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Properties

CAS No.

924626-69-7

Molecular Formula

C10H10ClFO

Molecular Weight

200.64 g/mol

IUPAC Name

1-(2-chloro-3-ethyl-4-fluorophenyl)ethanone

InChI

InChI=1S/C10H10ClFO/c1-3-7-9(12)5-4-8(6(2)13)10(7)11/h4-5H,3H2,1-2H3

InChI Key

QGWPEUGRESXIFW-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=CC(=C1Cl)C(=O)C)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-chloro-2-ethyl-3-fluorobenzene (8.0 g) and anhydrous aluminum chloride (13.09 g) was stirred at 40° C., acetyl chloride (3 drops) was added thereto, and the mixture was stirred for 10 min. The mixture was cooled to room temperature, acetyl chloride (3.9 g) was added to the mixture, and the mixture was stirred at room temperature for 2 hr. The reaction mixture was poured into ice water, and 2 mol/L hydrochloric acid was added thereto. The mixture was extracted with methylene chloride (240 mL), washed with water, dried over anhydrous sodium sulfate and concentrated. The residue was purified by silica gel column chromatography (developing solvent: hexane-ethyl acetate) to give the title compound as a colorless oil (yield: 3.84 g).
Quantity
8 g
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reactant
Reaction Step One
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13.09 g
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reactant
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3.9 g
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reactant
Reaction Step Two
[Compound]
Name
ice water
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reactant
Reaction Step Three
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reactant
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catalyst
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